Cas no 2237216-22-5 (3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R)-)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R)-
• CAS No: 2237216-22-5
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 5411561
• Update Time: 2025-06-07

3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R)-

• Inchi： 1S/C6H11NO3.ClH/c1-4-2-7-5(3-10-4)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H/t4-,5+;/m1./s1
• InChI Key： MXADEJLMYVKMKS-JBUOLDKXSA-N
• SMILES： C([C@H]1NC[C@@H](C)OC1)(=O)O.Cl

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R)-

Introduction to 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R) and Its Applications in Modern Medicinal Chemistry

3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R), with the CAS number 2237216-22-5, is a meticulously synthesized chiral compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a valuable candidate for further research and development in drug discovery. The unique stereochemistry defined by the (3S,6R) configuration plays a crucial role in determining its biological activity, which is a cornerstone in the design of next-generation therapeutics.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for various pharmaceutical applications. In recent years, there has been a surge in the demand for enantiomerically pure compounds due to their improved efficacy and reduced side effects compared to racemic mixtures. 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R) stands out as a prime example of such a compound, with its stereochemistry precisely controlled to optimize therapeutic outcomes.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound on an industrial scale. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These innovations not only streamline the synthesis process but also make it more cost-effective, paving the way for broader applications in pharmaceutical research.

The pharmacological profile of 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R) has been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This makes it a promising candidate for the development of novel anti-inflammatory agents. Moreover, its ability to interact selectively with biological targets underscores its potential as a lead compound for drug design.

In addition to its anti-inflammatory properties, this compound has shown promise in other therapeutic areas. For instance, studies have indicated that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise stereochemistry of (3S,6R)-3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride is believed to contribute significantly to these observed effects by ensuring optimal binding affinity and selectivity.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (1:1), (3S,6R) has undergone several rounds of preclinical studies to assess its pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its metabolic pathways and potential interactions with other drugs. Such information is crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between (3S,6R)-3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride and biological targets. Advanced computational techniques have allowed researchers to predict binding affinities and identify key interaction sites with high accuracy. This has not only accelerated the drug discovery process but also provided a deeper understanding of the molecular mechanisms underlying its pharmacological effects.

One of the most exciting aspects of this compound is its potential for structure-activity relationship (SAR) studies. By modifying specific functional groups or stereochemical centers, researchers can explore how these changes influence biological activity. Such studies are essential for refining lead compounds into optimized drug candidates with enhanced therapeutic profiles.

The synthesis of enantiomerically pure compounds like (3S,6R)-3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride also highlights the importance of green chemistry principles in pharmaceutical manufacturing. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global efforts to promote sustainable practices in the chemical industry.

Future research directions for CAS no 2237216-22-5 include exploring its potential in combination therapies. By pairing this compound with other agents targeting different disease pathways, researchers may uncover synergistic effects that enhance overall treatment outcomes. Additionally, investigating its role in personalized medicine could lead to tailored therapeutic strategies based on individual patient profiles.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has opened new avenues for exploring the therapeutic potential of compounds like (3S,6R)-hydrochloride salt of 3-Morpholinecarboxylic acid-6-methyl. AI-driven platforms can analyze vast datasets rapidly, identifying promising candidates for further investigation. This technology-driven approach is accelerating the pace at which new drugs are developed and bringing innovative treatments to patients more quickly than ever before.

In conclusion,(CAS no 2237216-22-5) represents a significant advancement in medicinal chemistry with its unique stereochemistry and promising pharmacological properties. The ongoing research into this compound holds great promise for developing novel therapeutics across multiple disease areas. As our understanding of molecular interactions continues to evolve,(hydrochloride salt form) will undoubtedly play a pivotal role in shaping the future of drug discovery and development.